molecular formula C15H13NO2 B448461 N-Dibenzo[b,d]furan-3-ylpropanamide

N-Dibenzo[b,d]furan-3-ylpropanamide

Cat. No.: B448461
M. Wt: 239.27g/mol
InChI Key: BMMHKUTUNJTDEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Dibenzo[b,d]furan-3-ylpropanamide is a synthetic organic compound characterized by a dibenzofuran core linked to a propanamide moiety. The dibenzofuran scaffold consists of two fused benzene rings and a central furan oxygen atom, providing rigidity and aromaticity.

Properties

Molecular Formula

C15H13NO2

Molecular Weight

239.27g/mol

IUPAC Name

N-dibenzofuran-3-ylpropanamide

InChI

InChI=1S/C15H13NO2/c1-2-15(17)16-10-7-8-12-11-5-3-4-6-13(11)18-14(12)9-10/h3-9H,2H2,1H3,(H,16,17)

InChI Key

BMMHKUTUNJTDEJ-UHFFFAOYSA-N

SMILES

CCC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3O2

Canonical SMILES

CCC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3O2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound shares key features with benzamide derivatives, diphenylamines, and dibenzofuran-based molecules. Below is a comparative analysis:

Table 1: Structural and Functional Comparison
Compound Name Core Structure Functional Groups Key Applications Reference CAS/ID
N-Dibenzo[b,d]furan-3-ylpropanamide Dibenzofuran + propanamide Amide, ether, aromatic rings Research compound (hypothetical) Not explicitly listed
Dibenzylamine Two benzyl groups + amine Amine, aromatic rings Solvent, chemical intermediate CAS 103-49-1
2,2-Dibromo-3-nitrilopropionamide Propanamide + bromo/cyano Amide, cyano, bromine Biocide, water treatment CAS 10222-01-2
Flutolanil (N-(3-(1-methylethoxy)phenyl)-2-(trifluoromethyl)benzamide) Benzamide + trifluoromethyl Amide, ether, CF₃ Fungicide Use: flutolanil
Cyprofuram (N-(3-chlorophenyl)-N-(tetrahydro-2-oxo-3-furanyl)-cyclopropanecarboxamide) Cyclopropane + furan Amide, chloro, ketone Agricultural fungicide Use: cyprofuram

Research Findings and Gaps

  • Synthetic Challenges : The dibenzofuran core requires precise regioselective synthesis, unlike simpler benzamides .

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